2-{[2-(1-Piperidinyl)-1-cyclopenten-1-yl]imino}malononitrile

• Molecular Formula: C13H16N4
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 2-(2-piperidin-1-ylcyclopenten-1-yl)iminopropanedinitrile
• InChI: InChI=1S/C13H16N4/c14-9-11(10-15)16-12-5-4-6-13(12)17-7-2-1-3-8-17/h1-8H2
• InChI Key: SYYUFRJGAPERQF-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=C(CCC2)N=C(C#N)C#N

Description

2-{[2-(1-Piperidinyl)-1-cyclopenten-1-yl]imino}malononitrile is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains a piperidine ring and a malononitrile moiety. This compound has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 2-{[2-(1-Piperidinyl)-1-cyclopenten-1-yl]imino}malononitrile is not fully understood. However, it has been proposed that this compound exerts its biological activities by interacting with specific targets in cells. For example, it has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and tyrosinase. It has also been suggested that this compound may interact with DNA and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of certain tumor cells and reduce the activity of certain enzymes. This compound has also been shown to possess antifungal and antibacterial activities. Additionally, it has been suggested that this compound may have potential therapeutic applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[2-(1-Piperidinyl)-1-cyclopenten-1-yl]imino}malononitrile in lab experiments is its potential as a fluorescent probe for biological imaging. This compound has also shown promising results in inhibiting the activity of certain enzymes and as a potential drug candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity and the need for further studies to evaluate its safety.

Future Directions

There are several future directions for research on 2-{[2-(1-Piperidinyl)-1-cyclopenten-1-yl]imino}malononitrile. One potential direction is to further investigate its potential as a fluorescent probe for biological imaging. Additionally, more studies are needed to evaluate its safety and potential toxicity. Further research is also needed to explore its potential therapeutic applications in the treatment of Alzheimer's disease and other neurodegenerative disorders. Finally, more studies are needed to optimize the synthesis of this compound and improve its yield.

Synthesis Methods

The synthesis of 2-{[2-(1-Piperidinyl)-1-cyclopenten-1-yl]imino}malononitrile can be achieved through various methods. One of the most common methods is the reaction of 2-cyclopenten-1-one and piperidine with malononitrile in the presence of a catalyst. Another method involves the reaction of 2-(1-piperidinyl)cyclopentanone with malononitrile in the presence of a base. The yield of this compound can be improved by optimizing the reaction conditions.

Scientific Research Applications

2-{[2-(1-Piperidinyl)-1-cyclopenten-1-yl]imino}malononitrile has been extensively studied for its potential applications in scientific research. It has been shown to possess antitumor, antifungal, and antibacterial activities. This compound has also been investigated for its potential use as a fluorescent probe in biological imaging. Additionally, it has been studied for its ability to inhibit the activity of certain enzymes and as a potential drug candidate for the treatment of various diseases.